Cas no 221899-21-4 (Macrocarpal N)

• Product Name: Macrocarpal N
• CAS No: 221899-21-4
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.59700
• CID: 837404
• PubChem ID: 137795376

Macrocarpal N Properties

Names and Identifiers

• Macrocarpal N
• 5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde
• Macrocarpal AM 1
• 172617-99-1
• (+)-Macrocarpal N; Macrocarpal N
• 221899-21-4
• [ "" ]
• CHEMBL3903724
• CID 91895404
• FS-10058
• 5-[(1S)-1-[(1R,2R)-2-[(1R,3R)-2,2-DIMETHYL-3-(3-OXOBUTYL)CYCLOPROPYL]-1-METHYL-3-OXOCYCLOPENTYL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
• AKOS032961719

• InChIKey： KGPNGYABEKLGJP-XTZMCNFWSA-N
• Inchi： InChI=1S/C28H38O7/c1-14(2)11-19(21-25(34)16(12-29)24(33)17(13-30)26(21)35)28(6)10-9-20(32)23(28)22-18(27(22,4)5)8-7-15(3)31/h12-14,18-19,22-23,33-35H,7-11H2,1-6H3/t18-,19-,22-,23-,28-/m1/s1
• SMILES： CC(C)C[C@H](C1=C(C(=C(C(=C1O)C=O)O)C=O)O)[C@@]2(C)CCC(=O)[C@@H]2[C@H]3[C@@H](CCC(=O)C)C3(C)C

Computed Properties

• Exact Mass: 486.26200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 486.262
• Heavy Atom Count: 35
• Complexity: 813
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 129A^2

Experimental Properties

• LogP: 5.18490
• PSA: 128.97000
• Boiling Point: 559.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 306.3±26.6 °C
• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids